1,3-bis(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea

• Molecular Formula: C23H27N5O3
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 1,3-bis(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea
• InChI: InChI=1S/C23H27N5O3/c1-30-19-11-7-17(8-12-19)24-23(29)28(18-9-13-20(31-2)14-10-18)16-22-26-25-21-6-4-3-5-15-27(21)22/h7-14H,3-6,15-16H2,1-2H3,(H,24,29)
• InChI Key: XUHNYSUZNBAGLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N(CC2=NN=C3N2CCCCC3)C4=CC=C(C=C4)OC

Description

The compound 1,3-bis(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea belongs to a class of urea derivatives featuring a triazoloazepine core. The 4-methoxyphenyl substituents in this molecule are hypothesized to enhance bioactivity, particularly against Gram-positive bacteria and fungi, due to improved electron-donating properties and membrane permeability .

Biological Activity

1,3-bis(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea is a compound of interest due to its potential therapeutic applications. The structure incorporates a triazole and azepine moiety, which have been associated with various biological activities. This article explores the biological activity of this compound through various studies and data.

Chemical Structure

The molecular formula for the compound is $C_{20}H_{24}N_4O_2$, and it features a complex structure that contributes to its pharmacological properties. The presence of both methoxyphenyl and triazoloazepine groups suggests potential interactions with biological targets.

Biological Activity Overview

Research has indicated that compounds containing triazole and azepine structures exhibit a variety of biological activities. These include:

• Anti-inflammatory : Compounds with similar structures have shown significant anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes.
• Anticancer : Various derivatives have been tested against cancer cell lines, demonstrating cytotoxic effects.
• Analgesic : The analgesic properties are attributed to the inhibition of pain pathways.

Anti-inflammatory Activity

In a study investigating fused triazole-azepine hybrids, it was reported that these compounds displayed high levels of anti-inflammatory activity comparable to established non-steroidal anti-inflammatory drugs (NSAIDs) like diclofenac. The mechanism involved selective inhibition of COX-2 .

Anticancer Properties

A comparative study highlighted the anticancer activity of similar compounds against various human cancer cell lines. For instance, derivatives tested against A549 lung cancer cells showed IC50 values significantly lower than standard treatments .

Compound	Cell Line	IC50 (µg/mL)	Comparison
7f	A549	193.93	Lower than 5-fluorouracil
7a	A549	208.58	Comparable
7b	A549	238.14	Comparable

Analgesic Effects

Research has indicated that certain triazole derivatives exhibit analgesic effects in vivo. In models such as the hot-plate test and acetic acid-induced writhing test, these compounds showed efficacy comparable to classic analgesics .

Structure-Activity Relationship (SAR)

The biological activity of 1,3-bis(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea can be attributed to its structural features. The methoxy groups enhance lipophilicity and may facilitate better interaction with biological targets. Additionally, the triazole ring is known for its ability to form hydrogen bonds with receptor sites.

Comparison with Similar Compounds

Antimicrobial Activity of Triazoloazepinium Bromides

Key analogs include 3-[(4-bromophenylamino)-methyl]-1-[2-(4-methoxyphenyl)-2-oxoethyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-1-ium bromide (5cd), which exhibits potent activity against Staphylococcus aureus (MIC: 6.2–25.0 mg/mL) and Candida albicans (MIC: 12.5 mg/mL), outperforming cefixime and matching linezolid . The 4-methoxyphenyl group in 5cd contributes to its efficacy, likely by enhancing solubility and target binding .

Table 1: Antimicrobial Activity of Triazoloazepine Derivatives

Compound ID	Substituents (R1, R2)	MIC (mg/mL) S. aureus	MIC (mg/mL) C. albicans	Reference Drugs (MIC)
5cd (from )	4-Bromophenyl, 4-methoxyphenyl	6.2–25.0	12.5	Cefixime (>50), Linezolid (6.2)
5fа (from )	Undisclosed substituents	50.0 (Gram-negative)	N/A	Fluconazole (25.0)

Substituent Effects on Bioactivity

• Methoxy Groups: Derivatives with 4-methoxyphenyl substituents (e.g., 5cd) consistently show superior activity compared to non-methoxy analogs. The electron-donating methoxy group likely improves interaction with microbial enzymes or membranes .
• Chloro and Methyl Groups: Compounds like 1-(3-chloro-4-methoxyphenyl)-3-(3-methylphenyl)-1-(triazoloazepin-3-ylmethyl)urea () and 3-(2-methoxyphenyl)-1-(4-methylphenyl)-1-(triazoloazepin-3-ylmethyl)urea () feature halogenated or alkylated phenyl groups.